2-[(2-fluorobenzoyl)amino]-6-methyl-N-(2-phenylethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: 2-[(2-fluorobenzoyl)amino]-6-methyl-N-(2-phenylethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C25H25FN2O2S/c1-16-11-12-19-21(15-16)31-25(28-23(29)18-9-5-6-10-20(18)26)22(19)24(30)27-14-13-17-7-3-2-4-8-17/h2-10,16H,11-15H2,1H3,(H,27,30)(H,28,29)
• InChI Key: WKVBQBPKPAUQTD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C(=O)NCCC3=CC=CC=C3)NC(=O)C4=CC=CC=C4F
• Molecular Formula: C25H25FN2O2S
• Molecular Weight: 436.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a fluorobenzoyl group, an amino group, a methyl group, and a benzothiophene group. The presence of these groups suggests that the compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry or materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzothiophene ring, the introduction of the amino and methyl groups, and the coupling with the fluorobenzoyl group. The exact synthetic route would depend on the specific reactivity of the starting materials and the desired configuration of the final product.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzothiophene ring suggests that the compound could have interesting electronic properties, as this type of ring system is often found in compounds with interesting optical or electronic properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the amino group could act as a nucleophile in reactions with electrophiles, while the carbonyl group in the fluorobenzoyl moiety could be involved in reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by the nature of its functional groups and the overall structure of the molecule.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound could include further studies to explore its properties and potential applications, as well as the development of new synthetic routes to produce it.